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For Researchers, Scientists, and Drug Development Professionals

Introduction

Amdinocillin (formerly known as mecillinam) is a 3-lactam antibiotic with a unique mechanism
of action, primarily targeting penicillin-binding protein 2 (PBP2) in Gram-negative bacteria. This
selective action makes it particularly effective against many members of the Enterobacterales
order, including strains resistant to other -lactams. Accurate determination of its in vitro activity
through standardized susceptibility testing methods is crucial for both clinical diagnostics and
drug development research.

This document provides a detailed protocol for determining the minimum inhibitory
concentration (MIC) of amdinocillin using the broth microdilution method, based on
established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Data Presentation: In Vitro Activity of Amdinocillin

The following table summarizes the in vitro activity of amdinocillin against a range of clinically
relevant Enterobacterales. Data is presented as the minimum inhibitory concentration required
to inhibit 50% (MICso0) and 90% (MICoo0) of the tested isolates.
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Bacterial Species

Number of Isolates

MICso (mgl/L)

MICgo (mgl/L)

Escherichia coli 302 0.5 1
Klebsiella- cg ) 8
pneumoniae

Proteus mirabilis 30 1 4
Enterobacter cloacae 16 0.5 2
Citrobacter spp. 8 0.25 1
Klebsiella oxytoca 11 1 4
Morganella morganii 32 128
Proteus vulgaris 128 128

Experimental Protocols
Preparation of Amdinocillin Stock Solution

Proper preparation and storage of the amdinocillin stock solution are critical for accurate and

reproducible MIC results.

Materials:

Vortex mixer

Procedure:

Amdinocillin powder (analytical grade)

Calibrated analytical balance

Dimethyl sulfoxide (DMSO) or sterile distilled water

Sterile, polypropylene microcentrifuge tubes or vials
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o Calculate the required weight of amdinocillin powder to prepare a stock solution of a
desired concentration (e.g., 1280 mg/L). Use the following formula: Weight (mg) = [Desired
Concentration (mg/L) x Volume (L)] / [Potency (ug/mg) / 1000]

o Carefully weigh the calculated amount of amdinocillin powder and transfer it to a sterile
tube.

o Add the appropriate volume of solvent (DMSO or sterile distilled water) to achieve the
desired stock concentration.[1][2]

» Vortex the solution until the powder is completely dissolved.
 Aliquot the stock solution into sterile, single-use tubes.

o Storage: Store the aliquoted stock solution at -20°C for up to one month or at -80°C for up to
six months.[1] Avoid repeated freeze-thaw cycles.

Broth Microdilution Protocol

This protocol is based on the general guidelines for broth microdilution outlined in CLSI
document MO7 and by EUCAST.

Materials:

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

o Sterile 96-well microtiter plates

o Bacterial inoculum standardized to 0.5 McFarland turbidity
e Amdinocillin stock solution

o Sterile diluent (e.g., sterile water or saline)

o Multichannel pipette

o Plate reader or manual reading mirror

Procedure:
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Preparation of Microtiter Plates: a. Prepare a series of two-fold dilutions of the amdinocillin
stock solution in CAMHB to achieve the desired final concentration range in the microtiter
plate wells (typically 0.06 to 64 mg/L). b. Using a multichannel pipette, dispense 50 pL of the
appropriate amdinocillin dilution into each well of the 96-well plate. c. Include a growth
control well containing 100 pL of CAMHB without any antibiotic and a sterility control well
with 100 pL of uninoculated CAMHB.

Inoculum Preparation: a. From a fresh (18-24 hour) culture on a non-selective agar plate,
select several colonies and suspend them in sterile saline or broth. b. Adjust the turbidity of
the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x
108 CFU/mL. c. Within 15 minutes of standardization, dilute the adjusted inoculum in
CAMHB to achieve a final concentration of approximately 5 x 105> CFU/mL in each well of the
microtiter plate.

Inoculation of Microtiter Plates: a. Add 50 pL of the standardized bacterial inoculum to each
well (except the sterility control well), resulting in a final volume of 100 pL per well.

Incubation: a. Cover the microtiter plates with a lid or sealing tape to prevent evaporation. b.
Incubate the plates at 35 £ 2°C in ambient air for 16-20 hours.

Reading and Interpretation of Results: a. Following incubation, examine the plates for
bacterial growth. The MIC is the lowest concentration of amdinocillin that completely inhibits
visible growth of the organism. b. Growth is indicated by turbidity or a pellet at the bottom of
the well. The growth control well should show distinct turbidity. The sterility control well
should remain clear.

Quality Control

Regular quality control is essential to ensure the accuracy and reproducibility of the
susceptibility testing results.

e Recommended QC Strain:Escherichia coli ATCC® 25922™ is the recommended quality
control strain for susceptibility testing of Enterobacterales.

» Expected MIC Range: While EUCAST states that agar dilution is the reference method for
amdinocillin, for broth microdilution, laboratories should establish their own internal quality
control ranges for E. coli ATCC® 25922 with amdinocillin. These ranges should be based
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on consistent, repeated testing. The EUCAST QC tables should be consulted for
comprehensive quality control information.[1][3]

e Frequency: Quality control testing should be performed each time a new batch of reagents is
used or at least weekly.

Mandatory Visualizations
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Caption: Workflow for amdinocillin broth microdilution susceptibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocol for Amdinocillin
Susceptibility Testing by Broth Microdilution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665348#protocol-for-amdinocillin-susceptibility-
testing-by-broth-microdilution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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